Cas no 217633-05-1 (2,2,4-trimethylpent-4-en-1-amine)

• Product name: 2,2,4-trimethylpent-4-en-1-amine
• CAS No: 217633-05-1
• MF: C₈H₁₇N
• MW: 127.227
• CID: 4472817
• PubChem ID: 15357083

2,2,4-trimethylpent-4-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethylpent-4-en-1-amine

Additional information on 2,2,4-trimethylpent-4-en-1-amine

Research Briefing on 217633-05-1 and 2,2,4-Trimethylpent-4-en-1-amine in Chemical Biomedicine

Recent advancements in the field of chemical biomedicine have highlighted the significance of compound 217633-05-1 and its derivative, 2,2,4-trimethylpent-4-en-1-amine, in various therapeutic and diagnostic applications. This briefing synthesizes the latest research findings, focusing on their chemical properties, biological activities, and potential clinical applications.

Compound 217633-05-1, a structurally unique molecule, has garnered attention due to its role as a precursor in the synthesis of bioactive compounds. Recent studies have explored its utility in the development of novel drug candidates, particularly in oncology and neurology. The compound's ability to modulate specific biochemical pathways makes it a promising candidate for targeted therapies.

2,2,4-Trimethylpent-4-en-1-amine, a derivative of 217633-05-1, has been investigated for its pharmacological properties. Research indicates its potential as a chiral building block in asymmetric synthesis, which is critical for the production of enantiomerically pure pharmaceuticals. Its application in the synthesis of antiviral and anti-inflammatory agents has been particularly noteworthy.

Methodologically, recent studies have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate the structural and functional characteristics of these compounds. Computational modeling has also been utilized to predict their interactions with biological targets, providing insights into their mechanism of action.

Key findings from preclinical studies demonstrate that 2,2,4-trimethylpent-4-en-1-amine exhibits low toxicity and high bioavailability, making it a viable candidate for further drug development. In vitro and in vivo studies have shown promising results in models of neurodegenerative diseases and certain cancers, though further validation is required.

In conclusion, the ongoing research on 217633-05-1 and 2,2,4-trimethylpent-4-en-1-amine underscores their potential in advancing chemical biomedicine. Future studies should focus on optimizing their synthesis, enhancing their therapeutic efficacy, and conducting rigorous clinical trials to translate these findings into practical applications.